(1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• Molecular Formula: C7H8O4
• Molecular Weight: 156.14 g/mol
• IUPAC Name: (1S,2S,4R)-6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C7H8O4/c8-5-2-3-1-4(7(9)10)6(5)11-3/h3-4,6H,1-2H2,(H,9,10)/t3-,4+,6+/m1/s1
• InChI Key: QRADTXZVQNFLSA-IWGUZYHVSA-N
• Isomeric SMILES: C1[C@@H]2CC(=O)[C@H]([C@H]1C(=O)O)O2
• Canonical SMILES: C1C2CC(=O)C(C1C(=O)O)O2

Description

(1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a chiral, stereochemically defined bicyclic scaffold of significant interest in medicinal chemistry and drug discovery. This compound serves as a versatile and synthetically accessible intermediate for developing novel therapeutics. Its core structure is closely related to norcantharidin, a known scaffold for creating potent inhibitors of serine/threonine protein phosphatases . Research indicates that functionalized derivatives of this 7-oxabicyclo[2.2.1]heptane platform are promising candidates for the development of selective inhibitors of Protein Phosphatase 5 (PP5) . The overexpression of PP5 is linked to tumor cell growth, as it disrupts key anti-proliferative pathways and DNA repair mechanisms . By serving as a precursor for next-generation inhibitors, this keto-carboxylic acid derivative provides a strategic foundation for optimizing drug candidates with improved tumor selectivity, potency, and synthetic feasibility for anticancer applications . The compound is provided for research purposes only. It is strictly for use in laboratory research and is not intended for diagnostic or therapeutic use in humans. CAS Number: 1932461-39-6 Molecular Formula: C 7 H 8 O 4 Molecular Weight: 156.14 g/mol

Preparation Methods

Diels-Alder Reaction as the Foundation

The oxabicyclo[2.2.1]heptane core is typically constructed via a Diels-Alder reaction between a diene and a dienophile. Cyclopentadiene derivatives and maleic anhydride or methyl propiolate are common starting materials. For example, the reaction of 2-methylfuran with methyl 3-bromopropiolate yields a regioselective adduct, forming the bicyclic skeleton with an exo configuration . The stereochemical outcome of this step is critical, as it dictates the spatial arrangement of subsequent functional groups.

In one protocol, cyclopentadiene undergoes thermal degradation to generate reactive diene intermediates, which react with maleic anhydride at 10–15°C to form 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride . This intermediate is hydrolyzed under basic conditions to yield the dicarboxylic acid, which is further functionalized. The Diels-Alder step achieves >90% regioselectivity when conducted in nonpolar solvents like benzene or toluene .

Carboxylic Acid Functionalization

The carboxylic acid moiety at position 2 is often introduced via hydrolysis of ester or anhydride precursors. For example, methyl esters of 7-oxabicyclo[2.2.1]heptane derivatives are saponified using sodium hydroxide in aqueous methanol, achieving near-quantitative yields . In industrial settings, continuous flow reactors optimize this step by minimizing side reactions and improving reaction homogeneity .

A patent by US6677464B2 details the hydrolysis of 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid esters using catalytic sulfuric acid, yielding the free acid with >95% purity . The choice of solvent (e.g., ethanol, isopropanol) significantly impacts reaction kinetics, with polar aprotic solvents accelerating hydrolysis rates .

Stereochemical Control and Resolution

Achieving the (1S,2S,4R) configuration necessitates chiral catalysts or resolution techniques. Asymmetric Diels-Alder reactions using Evans’ oxazaborolidine catalysts have been reported for related bicyclic systems, inducing enantiomeric excesses >90% . For racemic mixtures, enzymatic resolution with lipases or esterases selectively hydrolyzes one enantiomer, though this method is less common for sterically hindered bicyclic compounds .

Crystallization-induced dynamic resolution (CIDR) offers an alternative. By seeding racemic solutions with chiral crystals, the desired (1S,2S,4R) enantiomer preferentially crystallizes. A study on norcantharidin analogs achieved 88% enantiomeric purity using (R)-1-phenylethylamine as a resolving agent .

Industrial-Scale Optimization

Large-scale production emphasizes cost efficiency and safety. The CN102952010B patent describes a catalytic hydrogenation process using Raney nickel under ambient pressure, converting unsaturated precursors to saturated analogs with 99% yield . Continuous flow systems reduce reaction times from days to hours, particularly in Diels-Alder and oxidation steps .

Table 1 compares key parameters for industrial methods:

Parameter	Batch Process	Continuous Flow
Reaction Time (h)	24–48	4–6
Yield (%)	85–90	92–95
Catalyst Loading (wt%)	5–10	2–3
Purity (%)	95	98

Recent Advances and Challenges

Recent work explores biocatalytic routes using engineered ketoreductases to install the 6-oxo group enantioselectively . However, substrate inhibition and enzyme stability remain hurdles. Hybrid approaches combining organocatalysis and metal-mediated oxidation show promise, with one study achieving 94% yield and 97% ee using a palladium–sparteine complex .

A persistent challenge is the simultaneous control of multiple stereocenters. Computational modeling, such as density functional theory (DFT), aids in predicting transition states and optimizing reaction conditions. For example, DFT studies on Diels-Alder reactions reveal that electron-withdrawing substituents on the dienophile enhance exo selectivity, aligning with experimental observations .

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid exhibit antimicrobial properties. Studies have shown that modifications to the carboxylic acid group can enhance its efficacy against various bacterial strains.

Neuroprotective Effects

The compound has been investigated for its neuroprotective effects, particularly in models of neurodegenerative diseases. Its structural similarity to known neuroprotective agents suggests potential applications in treating conditions like Alzheimer's disease.

Case Study on Antimicrobial Derivatives

A study published in a peer-reviewed journal demonstrated that certain derivatives of (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid showed significant activity against Staphylococcus aureus and Escherichia coli when modified at the carboxyl group . The research highlights the structural modifications that lead to enhanced antimicrobial properties.

Neuroprotective Research

In a recent investigation into neuroprotective agents, researchers found that (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid exhibited promising results in preventing neuronal cell death in vitro . The study focused on its mechanism of action involving oxidative stress reduction and modulation of apoptotic pathways.

Mechanism of Action

The mechanism by which (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid exerts its effects involves interactions with molecular targets such as enzymes and receptors. The oxo group and the bicyclic structure play a crucial role in binding to these targets, leading to modulation of biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Group Variations

(a) (1R,2S,4R)-4,7,7-Trimethyl-3-oxobicyclo[2.2.1]heptane-2-carboxylic Acid (CAS 18530-30-8)

• Key Differences: Substituents: Additional methyl groups at positions 4,7,7 and a 3-oxo group instead of 6-oxo. Molecular Weight: 196.24 g/mol vs. ~156.15 g/mol (estimated for the target compound). The 3-oxo group alters electronic distribution, affecting reactivity .

(b) (1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carboxylic Acid (CAS 1034079-37-2)

• Key Differences: Stereochemistry: (1R,2S,4S) configuration vs. (1S,2S,4R). Functional Groups: Lacks the 6-oxo group. Molecular Weight: 142.15 g/mol. Stereochemical differences may lead to divergent biological activity .

(c) 7-Oxabicyclo[2.2.1]heptane-2-carboxylic Acid, 6-Hydroxy-, Methyl Ester (CAS 111292-49-0)

• Key Differences: Substituents: 6-hydroxy and methyl ester groups. Molecular Weight: 172.18 g/mol. This derivative is likely a prodrug, with the ester hydrolyzed in vivo to the active carboxylic acid .

Biological Activity

(1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, also known by its CAS number 1932461-39-6, is a compound of interest in medicinal chemistry due to its unique bicyclic structure and potential biological activities. This article reviews the biological activities associated with this compound, focusing on its pharmacological properties, synthesis methods, and relevant case studies.

• Molecular Formula : C7H8O4
• Molecular Weight : 156.14 g/mol
• Structure : The compound features a bicyclic structure that is characteristic of certain natural products and synthetic compounds with notable biological activity.

1. Antimicrobial Activity

Research has indicated that compounds similar to (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid exhibit significant antimicrobial properties. For instance:

• A study on γ-butyrolactones demonstrated potent antibacterial activities against various strains of bacteria, suggesting that derivatives of this compound could exhibit similar effects .
• The compound's structural analogs have shown efficacy against gram-positive bacteria, highlighting its potential as an antibacterial agent .

2. Anti-inflammatory Effects

The anti-inflammatory properties of γ-butyrolactones have been documented extensively. These compounds can inhibit pathways related to inflammation:

• Specific γ-butyrolactones were noted for their ability to inhibit caspase-1 and phospholipase A1, leading to reduced inflammatory responses in vitro .

3. Cytotoxicity and Cancer Research

The potential anticancer properties of (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid have been explored through studies on related compounds:

• Compounds with similar bicyclic structures were reported to exhibit cytotoxicity against various cancer cell lines, including those resistant to conventional therapies .

Synthesis Methods

The synthesis of (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been achieved through several methodologies:

• Diels-Alder Reaction : This method is commonly employed for creating the bicyclic framework necessary for the compound's structure. The use of specific reagents allows for the formation of the desired stereochemistry effectively .

Methodology	Description
Diels-Alder Reaction	Utilizes cyclopentene derivatives with suitable dienophiles to construct the bicyclic structure.
Intramolecular Reactions	Strategies involving cyclization reactions that facilitate the formation of the bicyclic moiety efficiently.

Case Studies

Several studies have focused on the biological activity of related compounds:

• Study on Antimicrobial Activity : A study evaluated the antibacterial effects of various γ-butyrolactones against Streptococcus pyogenes and other pathogens, indicating potential applications in treating infections .
• Cytotoxicity Assessment : Research involving synthetic derivatives of γ-butyrolactones has shown promising results in terms of cytotoxic effects against cancer cell lines such as MDA-MB-468 and others, suggesting further investigation into their mechanism of action is warranted .

Q & A

Q. What are the established synthetic routes for (1S,2S,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, and how can intermediates be characterized?

The synthesis typically involves multi-step routes starting from bicyclic esters. For example, (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester can undergo hydrazine quenching to form acylhydrazides, followed by Curtius rearrangement to yield carbamates . Key intermediates are characterized via:

• NMR spectroscopy (1H/13C) to confirm regiochemistry and stereochemistry.
• Infrared spectroscopy (IR) to track carbonyl groups (e.g., ester-to-acid conversion).
• Chromatography (HPLC or TLC) to monitor reaction progress and purity .

Q. How is the stereochemical integrity of the bicyclic core validated during synthesis?

The rigid bicyclo[2.2.1]heptane system allows stereochemical assignment via:

• NOE (Nuclear Overhauser Effect) experiments to confirm spatial proximity of protons (e.g., endo vs. exo substituents).
• Chiral chromatography to separate enantiomers or diastereomers .
• X-ray crystallography (if crystalline derivatives are obtainable) for absolute configuration determination .

Advanced Research Questions

Q. What experimental design strategies mitigate risks in highly exothermic steps during synthesis (e.g., acylazide formation)?

Exothermic reactions (e.g., hydrazine quenching) require:

• Microreactor technology for precise temperature control and rapid mixing, reducing thermal runaway risks.
• In-line monitoring (e.g., FTIR or UV-vis) to detect intermediate accumulation.
• Dilution protocols or segmented flow to limit reagent contact time .

Q. How can computational methods complement experimental data for structural elucidation?

• DFT (Density Functional Theory) calculations predict NMR chemical shifts and compare them to experimental data for stereochemical validation.
• Molecular dynamics simulations assess conformational stability of the bicyclic core under varying conditions (e.g., solvent effects) .

Q. How are contradictory spectral or crystallographic data resolved (e.g., unexpected diastereomer ratios)?

Contradictions arise from:

• Dynamic equilibria (e.g., ring-opening/closure in solution).
• Crystallization artifacts (e.g., preferential packing of one diastereomer). Mitigation involves:
• Variable-temperature NMR to detect conformational changes.
• Multi-technique validation (e.g., cross-referencing XRD with NOE data) .

Methodological Challenges

Q. What chromatographic techniques optimize separation of endo/exo diastereomers in derivatives?

• Normal-phase HPLC with chiral columns (e.g., cellulose-based phases) resolves enantiomers.
• Ion-exchange chromatography separates charged derivatives (e.g., carboxylic acids vs. esters).
• Preparative TLC is effective for small-scale separations of diastereomeric pairs .

Q. How are oxidation-sensitive intermediates stabilized during multi-step syntheses?

• Low-temperature protocols (–20°C to 0°C) minimize degradation.
• Protective atmospheres (N2/Ar) prevent unwanted oxidation.
• In situ derivatization (e.g., methyl ester formation) stabilizes carboxylic acid intermediates .